Cas no 2320195-74-0 (6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 2320195-74-0
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5327434
• Update Time: 2025-06-07

6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(cyclopentylamino)-3-methylpyrimidin-4(3H)-one
• 6-(cyclopentylamino)-3-methylpyrimidin-4-one
• 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C10H15N3O/c1-13-7-11-9(6-10(13)14)12-8-4-2-3-5-8/h6-8,12H,2-5H2,1H3
• InChI Key： KXQADMCVGYRNEM-UHFFFAOYSA-N
• SMILES： O=C1C=C(N=CN1C)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0.9
• Topological Polar Surface Area: 44.7

Additional information on 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one

Professional Introduction to Compound with CAS No. 2320195-74-0 and Product Name: 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one

The compound with the CAS number 2320195-74-0 and the product name 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a cyclopentylamino group and a dihydropyrimidinone core suggests a versatile scaffold that could be modified for various biological activities. This introduction aims to provide a comprehensive overview of the compound's chemical properties, synthetic pathways, and recent applications in medicinal chemistry.

Chemically, 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one is characterized by its nitrogen-rich heterocyclic structure, which is a common motif in biologically active molecules. The dihydropyrimidinone ring system is known for its stability and ability to engage in hydrogen bonding interactions, making it a valuable component in drug design. The incorporation of the cyclopentylamino substituent enhances the compound's solubility and metabolic stability, which are critical factors for pharmaceutical development. These structural attributes have positioned this compound as a promising candidate for further exploration in drug discovery.

The synthesis of 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route involves the condensation of cyclopentanecarboxaldehyde with guanidine carbonate to form the dihydropyrimidinone core, followed by methylation at the 3-position. Subsequent introduction of the cyclopentylamino group via nucleophilic substitution or reductive amination completes the molecular structure. Advances in catalytic methods have improved the efficiency and scalability of these synthetic pathways, making it feasible to produce larger quantities of the compound for research purposes.

Recent studies have highlighted the potential of 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one as an intermediate in the development of novel therapeutic agents. Its structural framework is reminiscent of known bioactive molecules that exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of dihydropyrimidinones have been investigated for their ability to inhibit kinases and other enzymes involved in cellular signaling pathways. The cyclopentylamino moiety further modulates these activities by influencing receptor binding affinity and pharmacokinetic profiles.

In particular, research has demonstrated that modifications to the 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one scaffold can lead to compounds with enhanced efficacy against specific diseases. A notable example is its application in developing inhibitors targeting protein-protein interactions relevant to neurodegenerative disorders. The ability of this compound to interact with biological targets through multiple binding sites makes it an attractive candidate for structure-based drug design. Computational modeling techniques have been employed to predict binding affinities and optimize molecular interactions, accelerating the discovery process.

The pharmacological profile of 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one has been further explored through preclinical studies. These investigations have revealed promising results regarding its ability to modulate inflammatory responses and reduce oxidative stress in cellular models. The compound's dual functionality—providing both structural rigidity from the dihydropyrimidinone ring and flexibility from the cyclopentylamino group—makes it well-suited for targeting complex biological pathways. Such characteristics are particularly valuable in addressing multifactorial diseases where multiple mechanisms contribute to pathology.

From a medicinal chemistry perspective, 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one exemplifies how rational drug design can yield novel therapeutic entities with tailored properties. By leveraging structural motifs that have proven success in drug development, researchers can minimize risks associated with lead optimization. The compound's amenability to functional group transformations also allows for rapid diversification of its chemical space, enabling high-throughput screening campaigns to identify hit compounds with desired biological activities.

The future direction of research on 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one is likely to focus on expanding its therapeutic applications through innovative synthetic strategies and interdisciplinary collaborations. Integration of artificial intelligence (AI) tools for molecular design has shown promise in predicting novel derivatives with enhanced properties. Additionally, exploring this compound's potential in combination therapies could provide synergistic benefits against challenging diseases such as cancer or autoimmune disorders.

In conclusion,6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one (CAS No. 2320195-74-0) represents a significant contribution to pharmaceutical chemistry due to its versatile structure and promising biological activities. Its synthesis presents an opportunity for innovation through advanced organic methodologies while its pharmacological potential offers avenues for therapeutic development across multiple disease areas. As research continues to uncover new applications for this compound, 6-(cyclopentylamino)-3-methyl-3,4-dihydropyrimidin-4-one remains a cornerstone in medicinal chemistry endeavors aimed at improving human health.